Cas no 16097-62-4 (2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinol)

• Product Name: 2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinol
• CAS No: 16097-62-4
• MF: C₆H₅F₃N₂OS
• MW: 210.176910161972
• MDL: MFCD00153191
• CID: 235457
• PubChem ID: 135410006
• Update Time: 2025-04-19

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinol Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-ol
• 2-(Methylsulfanyl)-6-(Trifluoromethyl)-4-Pyrimidinol
• 4-Hydroxy-2-methylthio-6-(trifluoromethyl)pyrimidine
• 4-HYDROXY-2-(METHYLTHIO)-6-(TRIFLUOROMETHYL)PYRIMIDINE
• 2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4(1H)-one
• 2-methylsulfanyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 4-Hydroxy-2-(methylthio)-6-(trifluoromethyl)-pyrimidine
• 2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-ol
• NSC64343
• methylsulfanyltrifluoromethylpyrimidinol
• PubChem16996
• C6H5F3N2OS
• B
• MFCD00153191
• DTXSID60289798
• J-506491
• AB01324522-02
• 2-methylthio-4-trifluoromethyl-6-pyrimidinol
• SCHEMBL602201
• 16097-62-4
• 2-Methylthio-6-trifluoromethyl-3H-pyrimidin-4-one
• 2-methylsulfanyl-6-trifluoromethylpyrimidin-4-one
• AKOS005070797
• A883157
• 4-Hydroxy-2-(methylthio)-6-(trifluoromethyl)pyrimidine, 97%
• AC-27634
• 6G-381S
• 2-(methylthio)-6-(trifluoromethyl)-4(3H)-Pyrimidinone
• Z1037335534
• M2851
• 2-Methylsulfanyl-6-trifluoromethylpyrimidin-4-ol
• SB57850
• 2-(Methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone, 2-(methylthio)-6-(trifluoromethyl)-
• EN300-137182
• FT-0676125
• NSC-64343
• 2-methylsulfanyl-4-(trifluoromethyl)-1H-pyrimidin-6-one
• NCGC00331173-01
• CS-W015123
• 2-methylsulfanyl-6-trifluoromethyl-pyrimidin-4-ol
• H10033
• 2-(methylsulfanyl)-6-(trifluoromethyl)-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-(methylthio)-6-(trifluoromethyl)-
• 2-Methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-ol
• 2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinol

• MDL： MFCD00153191
• Inchi： 1S/C6H5F3N2OS/c1-13-5-10-3(6(7,8)9)2-4(12)11-5/h2H,1H3,(H,10,11,12)
• InChI Key： BRLPDRZKOMZVOY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(F)(F)F)=CC(N1)=O

Computed Properties

• Exact Mass: 210.00700
• Monoisotopic Mass: 210.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White crystals
• Density: 1.55
• Melting Point: 177.0 to 182.0 deg-C
• Boiling Point: 205.7℃ at 760 mmHg
• Flash Point: 78.2°C
• Refractive Index: 1.539
• PSA: 71.31000
• LogP: 1.92290
• λmax: 296(MeOH)(lit.)
• Solubility: Not determined

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers